1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(2,6-dichlorobenzyl)piperazine

• IUPAC Name: 1-(4-chloro-2,5-dimethylphenyl)sulfonyl-4-[(2,6-dichlorophenyl)methyl]piperazine
• InChI: InChI=1S/C19H21Cl3N2O2S/c1-13-11-19(14(2)10-18(13)22)27(25,26)24-8-6-23(7-9-24)12-15-16(20)4-3-5-17(15)21/h3-5,10-11H,6-9,12H2,1-2H3
• InChI Key: ZIBBRCSKDQTXDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)C)S(=O)(=O)N2CCN(CC2)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C19H21Cl3N2O2S
• Molecular Weight: 447.8 g/mol

Description

1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(2,6-dichlorobenzyl)piperazine, also known as MDL-100,907, is a selective antagonist for the serotonin 5-HT2A receptor. This compound has been widely studied due to its potential therapeutic applications in the treatment of various psychiatric disorders.

Mechanism of Action

1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(2,6-dichlorobenzyl)piperazine acts as a selective antagonist for the serotonin 5-HT2A receptor, which is involved in the regulation of various physiological functions, including mood, cognition, and perception. By blocking the activity of this receptor, 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(2,6-dichlorobenzyl)piperazine is believed to modulate the activity of other neurotransmitter systems, leading to its therapeutic effects.
Biochemical and Physiological Effects:
1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(2,6-dichlorobenzyl)piperazine has been shown to have a number of biochemical and physiological effects, including the modulation of dopamine and glutamate neurotransmitter systems, which are involved in the regulation of mood and cognition. It has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(2,6-dichlorobenzyl)piperazine has several advantages for lab experiments, including its high selectivity for the serotonin 5-HT2A receptor, its well-characterized pharmacological profile, and its availability in pure form. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(2,6-dichlorobenzyl)piperazine, including the development of more selective and potent analogs, the investigation of its potential therapeutic applications in other psychiatric disorders, and the elucidation of its molecular mechanism of action. Additionally, the use of 1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(2,6-dichlorobenzyl)piperazine in combination with other drugs may lead to the development of more effective treatments for psychiatric disorders.

Scientific Research Applications

1-[(4-chloro-2,5-dimethylphenyl)sulfonyl]-4-(2,6-dichlorobenzyl)piperazine has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric disorders, including schizophrenia, depression, and anxiety. It has also been studied for its potential use in the treatment of drug addiction and as an analgesic.